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Compound of Interest

Compound Name: Vanadium pentaoxide

Cat. No.: B8698618 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the critical safety precautions and technical

considerations for handling vanadium pentoxide (V₂O₅) powder. Vanadium pentoxide is a

valuable catalyst and precursor in various industrial and research applications; however, its

handling demands strict adherence to safety protocols due to its significant health hazards.

This document outlines the toxicological profile, exposure limits, proper handling procedures,

and emergency responses associated with vanadium pentoxide, tailored for a scientific

audience.

Toxicological Profile and Health Hazards
Vanadium pentoxide is classified as a hazardous substance, with toxicity varying based on the

route of exposure. Inhalation of the powder is the most significant occupational hazard, leading

to respiratory irritation and other systemic effects.

Acute Effects
Short-term exposure to vanadium pentoxide can cause immediate irritation to the eyes, skin,

and respiratory tract.[1] Symptoms of acute inhalation exposure include a sore throat,

coughing, shortness of breath, and wheezing.[1] High concentrations may lead to more severe

conditions such as bronchitis, bronchospasm, and pulmonary edema, the effects of which can

be delayed.[1] Ingestion can result in abdominal cramps, nausea, vomiting, and diarrhea.[1] A

characteristic sign of acute exposure is a greenish-black discoloration of the tongue.[2]
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Chronic Effects
Prolonged or repeated exposure to vanadium pentoxide can lead to chronic respiratory

conditions.[1] It is also suspected of causing genetic defects and has been classified as

possibly carcinogenic to humans (Group 2B) by the International Agency for Research on

Cancer (IARC), based on sufficient evidence in experimental animals.[3][4][5] Studies in

animals have also indicated potential for reproductive and developmental toxicity.[6]

Physical and Chemical Properties
Understanding the physical and chemical properties of vanadium pentoxide is crucial for safe

handling and storage.

Property Value Reference

Chemical Formula V₂O₅ [7]

Molecular Weight 181.88 g/mol [7]

Appearance
Yellow to red-orange

crystalline powder
[8]

Odor Odorless [2]

Melting Point 690 °C (1274 °F) [9]

Boiling Point
1750 °C (3182 °F) with

decomposition
[9]

Solubility

Slightly soluble in water;

soluble in strong acids and

alkalis

[10]

Density 3.36 g/cm³ [11]

Vapor Pressure
Approximately 0 mmHg at 20

°C (68°F)
[12]

Occupational Exposure Limits
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Various regulatory bodies have established occupational exposure limits for vanadium

pentoxide to protect workers from its adverse health effects.

Organization Exposure Limit (as V) Details

OSHA (PEL)
0.1 mg/m³ (fume) / 0.5 mg/m³

(respirable dust)
Ceiling Limit[2]

NIOSH (REL) 0.05 mg/m³ 15-minute Ceiling Limit[2]

ACGIH (TLV) 0.05 mg/m³
8-hour TWA (inhalable fraction)

[2]

Biological Exposure Index (BEI): ACGIH recommends a BEI for vanadium in urine of 50 µg/g

creatinine, sampled at the end of the workweek.[7]

Safe Handling and Storage Protocols
Strict adherence to the following protocols is mandatory to minimize exposure and ensure a

safe working environment.

Engineering Controls
Ventilation: All work with vanadium pentoxide powder must be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.[6][13] Local exhaust ventilation

should be used to control dust at the source.

Containment: Use enclosed processes whenever feasible to minimize the generation of

airborne dust.

Personal Protective Equipment (PPE)
Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

with a particulate filter (N100, R100, or P100) is required.[12] For concentrations exceeding

the respirator's assigned protection factor, a self-contained breathing apparatus (SCBA)

should be used.
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Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

dust particles.[6]

Skin Protection: Wear a lab coat, long-sleeved clothing, and chemically resistant gloves

(e.g., nitrile) to prevent skin contact.[6][14]

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking.[15] Do not eat, drink, or smoke in areas where vanadium pentoxide is

handled.[15]

Storage
Store vanadium pentoxide in a cool, dry, well-ventilated area in tightly sealed containers.[16]

Store away from incompatible materials such as strong acids, bases, and reducing agents.

[9]

Keep containers locked up and accessible only to authorized personnel.[17]

Emergency Procedures
Spills and Leaks

Evacuation: Immediately evacuate the area of the spill.

Ventilation: Ensure the area is well-ventilated.

Cleanup:

Do not use dry sweeping, which can generate dust.

Carefully moisten the spilled material to prevent dusting.[1]

Use a HEPA-filtered vacuum for cleanup if available.

Collect the spilled material in a sealed, labeled container for disposal as hazardous waste.

[2]

Decontaminate the spill area with soap and water.[14]
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PPE: Personnel involved in cleanup must wear appropriate PPE, including respiratory

protection.[11]

First Aid
Inhalation: Move the affected person to fresh air immediately.[7][11] If breathing is difficult,

administer oxygen. Seek immediate medical attention.[11]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes.[7][18] Seek medical attention if irritation persists.

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids.[2] Seek immediate medical attention.

Ingestion: Do not induce vomiting. Give the person one or two glasses of water to drink.[1]

Seek immediate medical attention.[7][15]

Experimental Protocols
Inhalation Toxicity Studies (Rodent Model)
This protocol is a summary of the methodology used in the National Toxicology Program (NTP)

studies.[10]

Animals: Male and female F344/N rats and B6C3F1 mice.

Exposure: Whole-body inhalation exposure to vanadium pentoxide aerosol for 6 hours per

day, 5 days per week, for up to 2 years.[10]

Concentrations: A range of concentrations are used, for example, 0.5, 1, and 2 mg/m³ for

rats and 1, 2, and 4 mg/m³ for mice.

Monitoring: Chamber concentrations are monitored in real-time using aerosol monitors and

verified weekly using inductively coupled plasma-atomic emission spectroscopy (ICP-AES).

Endpoints:

Clinical Observations: Daily monitoring for signs of toxicity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.jscimedcentral.com/jounal-article-info/Journal-of-Cancer-Biology-and-Research/Monitoring-the-Effectiveness-and-Time-Dependency-of-Vanadium-Pentoxide-Cytotoxicity-on-A549-and-Beas-2bcell-Lines-5783
https://publications.iarc.who.int/_publications/media/download/2735/f9afb1fcb87569d46e469942206881389697bfd8.pdf
https://www.jscimedcentral.com/jounal-article-info/Journal-of-Cancer-Biology-and-Research/Monitoring-the-Effectiveness-and-Time-Dependency-of-Vanadium-Pentoxide-Cytotoxicity-on-A549-and-Beas-2bcell-Lines-5783
https://www.jscimedcentral.com/jounal-article-info/Journal-of-Cancer-Biology-and-Research/Monitoring-the-Effectiveness-and-Time-Dependency-of-Vanadium-Pentoxide-Cytotoxicity-on-A549-and-Beas-2bcell-Lines-5783
https://publications.iarc.who.int/_publications/media/download/2735/f9afb1fcb87569d46e469942206881389697bfd8.pdf
https://www.researchgate.net/publication/237924122_Genotoxic_studies_of_vanadium_pentoxide_V2O5_in_male_mice_II_Effects_in_several_mouse_tissues
https://pmc.ncbi.nlm.nih.gov/articles/PMC3168171/
https://www.mdpi.com/1996-1944/13/21/4889
https://publications.iarc.who.int/_publications/media/download/2735/f9afb1fcb87569d46e469942206881389697bfd8.pdf
https://www.researchgate.net/publication/285738434_Vanadium_and_neurotoxicity_A_review
https://cameochemicals.noaa.gov/chemical/4757
https://cameochemicals.noaa.gov/chemical/4757
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8698618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Weight: Measured weekly.

Hematology and Clinical Chemistry: Blood samples are collected at specified intervals.

Histopathology: Comprehensive examination of all major organs and tissues at the end of

the study.[10]

Sperm Motility and Vaginal Cytology: Evaluated in the 3-month studies.

Cytotoxicity Assay (Human Lung Fibroblasts)
This protocol is based on studies investigating the cytotoxic effects of vanadium pentoxide on

human lung cells.[6][12]

Cell Line: Human lung fibroblast (HLF) cells or human lung carcinoma (A549) and bronchial

epithelial (Beas-2b) cell lines.[6][12]

Treatment: Cells are exposed to a range of vanadium pentoxide concentrations (e.g., 0-400

µM) for a specified period (e.g., 24 hours).[6]

Assay:

WST-1 Assay: To quantify cell viability by measuring the metabolic activity of the cells.[6]

Real-Time Cell Analysis (RTCA): To continuously monitor cell impedance, providing real-

time data on cell viability and proliferation.[12]

Senescence-Associated β-galactosidase (SA-β-gal) Staining: To detect cellular senescence

in response to sub-lethal concentrations of vanadium pentoxide.[6]

Genotoxicity Assessment (Single Cell Gel
Electrophoresis - Comet Assay)
This protocol is adapted from studies evaluating the DNA-damaging potential of vanadium

pentoxide.[5]

System: Can be performed on various cell types, including human lymphocytes or isolated

cells from different organs of treated animals (e.g., mice).[5][7]
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Treatment:

In vitro: Cells are incubated with different concentrations of vanadium pentoxide.

In vivo: Animals are administered vanadium pentoxide (e.g., via intraperitoneal injection),

and organs are harvested after a specific time.[5]

Procedure:

Cells are embedded in agarose on a microscope slide.

Cells are lysed to remove membranes and cytoplasm, leaving the nuclear material.

The slides are subjected to electrophoresis under alkaline conditions.

DNA is stained with a fluorescent dye and visualized under a microscope.

Analysis: The extent of DNA migration ("comet tail") is measured, which is proportional to the

amount of DNA damage.

Signaling Pathways in Vanadium Pentoxide Toxicity
Vanadium pentoxide exerts its toxic effects through the modulation of several key cellular

signaling pathways, primarily driven by the induction of oxidative stress.

Oxidative Stress and AP-1 Activation
Vanadium pentoxide exposure leads to the generation of reactive oxygen species (ROS), which

in turn activates the transcription factor Activator Protein-1 (AP-1). AP-1 plays a crucial role in

regulating gene expression in response to various stimuli, including stress, and its activation

can lead to inflammation and apoptosis.

Vanadium Pentoxide Reactive Oxygen
Species (ROS) JNK / p38 MAPK AP-1 Activation Altered Gene Expression

(Inflammation, Apoptosis)

Click to download full resolution via product page

Caption: Vanadium pentoxide-induced oxidative stress and AP-1 signaling pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.researchgate.net/publication/12892293_Genotoxic_studies_of_vanadium_pentoxide_V2O5_in_male_mice_II_Effects_in_several_mouse_tissues
https://www.benchchem.com/product/b8698618?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8698618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PKCδ-Mediated Apoptotic Pathway in Dopaminergic
Neurons
In neuronal cells, vanadium pentoxide can induce apoptosis through a pathway involving

Protein Kinase C-delta (PKCδ). The generation of ROS leads to the release of cytochrome c

from the mitochondria, activating a caspase cascade and the proteolytic activation of PKCδ,

which further promotes cell death.
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Caption: PKCδ-dependent apoptotic signaling in response to vanadium pentoxide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b8698618?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8698618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Inhalation Toxicity Study
The following diagram outlines the general workflow for conducting a long-term inhalation

toxicity study of vanadium pentoxide powder.
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Caption: General experimental workflow for a chronic inhalation toxicity study.
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This guide is intended to provide a comprehensive overview of safety precautions for handling

vanadium pentoxide powder. It is not a substitute for a thorough risk assessment and the

implementation of site-specific safety procedures. Always consult the Safety Data Sheet (SDS)

for vanadium pentoxide before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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